Cas no 548472-47-5 (2-Isopropoxy-4-methoxybenzonitrile)

• Product Name: 2-Isopropoxy-4-methoxybenzonitrile
• CAS No: 548472-47-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 68397
• PubChem ID: 22721081
• Update Time: 2025-04-18

2-Isopropoxy-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-4-methoxybenzonitrile
• 4-methoxy-2-propan-2-yloxybenzonitrile
• AKOS006306135
• 2-isopropoxy-4-methoxy-benzonitrile
• SCHEMBL3599842
• FT-0703213
• E80838
• 548472-47-5
• 4-Methoxy-2-[(propan-2-yl)oxy]benzonitrile
• Benzonitrile, 4-methoxy-2-(1-methylethoxy)-
• OFPIIINJIJFELA-UHFFFAOYSA-N
• AM20080645
• A830381
• DTXSID30627784
• CS-0005700
• DB-023055

• Inchi： 1S/C11H13NO2/c1-8(2)14-11-6-10(13-3)5-4-9(11)7-12/h4-6,8H,1-3H3
• InChI Key： OFPIIINJIJFELA-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=CC=C(C=1)OC)C(C)C

Computed Properties

• Exact Mass: 191.09500
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25000
• LogP: 2.35408